(Z)-3-oxo-2-(3,4,5-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl 3-methoxybenzoate

• IUPAC Name: [(2Z)-3-oxo-2-[(3,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-6-yl] 3-methoxybenzoate
• InChI: InChI=1S/C26H22O8/c1-29-17-7-5-6-16(13-17)26(28)33-18-8-9-19-20(14-18)34-21(24(19)27)10-15-11-22(30-2)25(32-4)23(12-15)31-3/h5-14H,1-4H3/b21-10-
• InChI Key: DHECMQLVECLGLG-FBHDLOMBSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)OC2=CC3=C(C=C2)C(=O)C(=CC4=CC(=C(C(=C4)OC)OC)OC)O3
• Isomeric SMILES: COC1=CC=CC(=C1)C(=O)OC2=CC3=C(C=C2)C(=O)/C(=C/C4=CC(=C(C(=C4)OC)OC)OC)/O3
• Molecular Formula: C26H22O8
• Molecular Weight: 462.4 g/mol

Description

The compound appears to contain a benzofuran moiety, which is a heterocyclic compound, and a benzoate ester. It also contains several methoxy (-OCH3) groups and a ketone functional group (C=O). The presence of these functional groups suggests that this compound could have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of a compound can be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. Unfortunately, without specific data, I can’t provide an analysis of this compound’s structure.

Chemical Reactions Analysis

The chemical reactivity of a compound is determined by its functional groups. For example, the ketone group can undergo a variety of reactions, including nucleophilic addition. The ester group can participate in hydrolysis and transesterification reactions.

Physical And Chemical Properties Analysis

Physical and chemical properties such as melting point, boiling point, solubility, and reactivity can be determined through experimental methods. Some properties can be predicted based on the compound’s structure and functional groups.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound is involved in reactions leading to various pyran derivatives. A study by J. Mérour and F. Cossais (1991) describes the reaction of 3-oxo-2,3-dihydrobenzofuran with alkyl 2-cyano-3-alkoxypropenoates, resulting in compounds obtained as a mixture of Z and E isomers (Mérour & Cossais, 1991).

Antitumor Activity

• This compound has potential in cancer research, as indicated by a study focusing on the antitumor activity of related compounds, E-3-(3,4,5-trimethoxybenzylidene)-1,3-dihydroindol-2-ones, by A. Andreani et al. (2006). These compounds showed promising correlations in cell line responses suggesting different mechanisms of action in cancer treatment (Andreani et al., 2006).

Radical Formation and Oxidation Reactions

• The compound's methoxylated benzoic acid derivatives participate in one-electron oxidation reactions to form radical zwitterions, as shown in a study by S. Steenken et al. (1977). These reactions were identified using electron spin resonance and spectrophotometric pulse radiolysis techniques (Steenken et al., 1977).

Microbial Degradation and Methanol Production

• Pseudomonas putida has been shown to oxidize 3,4,5-trimethoxybenzoic acid, a related compound, and convert it into methanol. This study by M. Donnelly and S. Dagley (1980) highlights the microbial degradation process of these compounds and their role in methanol production (Donnelly & Dagley, 1980).

Cytotoxicity and Potential as Carbonic Anhydrase Inhibitors

• A study on 4-(3-(4-Substitutedphenyl)-3a,4-dihydro-3H-indeno[1,2-c]pyrazol-2-yl) benzenesulfonamides, which includes derivatives of this compound, indicates cytotoxic activities and potential as carbonic anhydrase inhibitors, important for anti-tumor activity studies. This research by H. Gul et al. (2016) suggests significant bioactivity in the field of medicinal chemistry (Gul et al., 2016).

Mechanism of Action

The mechanism of action would depend on the use of the compound. For example, if this compound is used as a drug, the mechanism of action would refer to how the compound interacts with biological targets in the body.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, some compounds may be toxic, corrosive, flammable, or reactive. It’s important to refer to the compound’s Material Safety Data Sheet (MSDS) for specific safety information.

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if this compound has medicinal properties, future research could focus on improving its efficacy, reducing its side effects, or exploring new therapeutic uses.